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Compound of Interest

Compound Name: 4-Fluoro-2-iodoaniline

Cat. No.: B1303420 Get Quote

Essential Safety and Handling Guide for 4-Fluoro-2-
iodoaniline
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 4-Fluoro-2-iodoaniline in a laboratory setting. The

information is intended for researchers, scientists, and professionals in drug development to

ensure safe handling and minimize exposure risks.

Chemical Safety and Hazard Information
Product Identifier: 4-Fluoro-2-iodoaniline CAS Number: 61272-76-2

Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin

irritation and serious eye irritation. May cause respiratory irritation.[1][2][3]

Quantitative Data Summary
The following table summarizes the key quantitative data for 4-Fluoro-2-iodoaniline. It is

important to note that specific toxicity data such as LD50 and LC50 are not readily available,

indicating that the toxicological properties have not been fully investigated.[4] Therefore, this

compound should be handled with extreme caution, assuming high toxicity.
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Property Value Source

Molecular Formula C₆H₅FIN [2]

Molecular Weight 237.01 g/mol [2]

Appearance
Colorless to Brown clear liquid

or off-white crystalline powder
[1][2]

Melting Point 55-57 °C [5]

Boiling Point 259.8 ± 25.0 °C at 760 mmHg [2]

Flash Point 113 °C (235.4 °F) - closed cup [5]

Density 1.99 - 2.0 g/cm³ [1][2]

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
[2]

Acute Dermal Toxicity
Category 4 (Harmful in contact

with skin)
[2]

Acute Inhalation Toxicity Category 4 (Harmful if inhaled) [2]

LD50 (Oral, Rat) No data available

LD50 (Dermal, Rabbit) No data available

LC50 (Inhalation, Rat) No data available

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the necessary steps for safely handling 4-Fluoro-2-iodoaniline from

preparation to the completion of the experimental work.

1. Pre-Experiment Preparation:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
considering the quantity of 4-Fluoro-2-iodoaniline to be used and the nature of the
procedure.
Safety Data Sheet (SDS) Review: All personnel involved must read and understand the SDS
for 4-Fluoro-2-iodoaniline before commencing any work.[6]
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Emergency Equipment Check: Ensure that a fully stocked spill kit, safety shower, and
eyewash station are readily accessible and in good working order.
Fume Hood Verification: All handling of 4-Fluoro-2-iodoaniline must be performed inside a
certified and properly functioning chemical fume hood.[3]

2. Personal Protective Equipment (PPE) Protocol:

Eye and Face Protection: Wear chemical safety goggles with side shields or a full-face
shield.[3]
Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Gloves must be
inspected for any signs of degradation or puncture before use and disposed of after handling
the compound.[3][7]
Body Protection: A lab coat is mandatory. For procedures with a higher risk of splashing, a
chemically impervious apron or suit should be worn.[3][7]
Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator with appropriate cartridges (e.g., P95 or ABEK-P2) is required.[3]

3. Handling and Experimental Procedure:

Work Area: Designate a specific area within the fume hood for handling 4-Fluoro-2-
iodoaniline.
Weighing and Transfer: If the compound is a solid, handle it as a powder. Use a spatula for
transfers and weigh it in a tared, sealed container to minimize dust generation. If it is a liquid,
use a calibrated pipette or syringe.
Spill Prevention: Use a secondary container when transporting the chemical within the lab.
Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory.[1] Avoid
breathing dust, fumes, or vapors.[1][3]

4. Post-Experiment Cleanup:

Decontamination: Decontaminate all surfaces and equipment that have come into contact
with 4-Fluoro-2-iodoaniline using an appropriate solvent (e.g., ethanol or acetone) followed
by soap and water. All cleaning materials must be disposed of as hazardous waste.
Hand Washing: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.[3]

Emergency Response and First Aid
Immediate action is crucial in the event of exposure.
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Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide

oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical

attention.[6]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek medical attention.[3][6]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[3][6]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a poison control center or doctor immediately.[6]

Disposal Plan: Step-by-Step Waste Management
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

1. Waste Segregation and Collection:

Solid Waste: Collect any unused 4-Fluoro-2-iodoaniline and contaminated disposable
materials (e.g., gloves, weighing paper, absorbent pads) in a designated, sealed, and clearly
labeled hazardous waste container.
Liquid Waste: Collect all liquid waste containing 4-Fluoro-2-iodoaniline in a separate,
sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste
streams unless compatibility has been confirmed.
Sharps: Contaminated sharps (e.g., needles, broken glass) must be placed in a puncture-
resistant sharps container labeled as hazardous waste.

2. Labeling and Storage:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "4-Fluoro-2-iodoaniline," and the associated hazards (e.g., Toxic).
Storage: Store waste containers in a designated, well-ventilated, and secure secondary
containment area, away from incompatible materials.

3. Final Disposal:
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Professional Disposal: Arrange for the disposal of all 4-Fluoro-2-iodoaniline waste through
a licensed and certified hazardous waste disposal company.[3] Do not dispose of this
chemical down the drain or in regular trash.[3]

Workflow for Handling and Disposal of 4-Fluoro-2-
iodoaniline
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Caption: Workflow for the safe handling and disposal of 4-Fluoro-2-iodoaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1303420?utm_src=pdf-custom-synthesis
https://thesafetygeek.com/handling-hazardous-chemicals-in-a-laboratory-setting-a-comprehensive-guide/
https://www.innospk.com/en/?news/grok-exploring-4-fluoro-2-iodoaniline-properties-applications-and-suppliers
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.chemicalbook.com/msds/2-fluoro-4-iodoaniline.pdf
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://safety.nmsu.edu/chemical-waste-management/chem-waste-sub-folder/chemical-exposure-and-spill-response-procedure.html
https://safety.nmsu.edu/chemical-waste-management/chem-waste-sub-folder/chemical-exposure-and-spill-response-procedure.html
https://www.benchchem.com/product/b1303420#personal-protective-equipment-for-handling-4-fluoro-2-iodoaniline
https://www.benchchem.com/product/b1303420#personal-protective-equipment-for-handling-4-fluoro-2-iodoaniline
https://www.benchchem.com/product/b1303420#personal-protective-equipment-for-handling-4-fluoro-2-iodoaniline
https://www.benchchem.com/product/b1303420#personal-protective-equipment-for-handling-4-fluoro-2-iodoaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1303420?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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